methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5E)-5-[(2-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C13H10ClNO4S/c1-19-11(16)7-15-12(17)10(20-13(15)18)6-8-4-2-3-5-9(8)14/h2-6H,7H2,1H3/b10-6+
• InChI Key: SRUILMQUVUKQMC-UXBLZVDNSA-N
• Canonical SMILES: COC(=O)CN1C(=O)C(=CC2=CC=CC=C2Cl)SC1=O
• Isomeric SMILES: COC(=O)CN1C(=O)/C(=C\C2=CC=CC=C2Cl)/SC1=O
• Molecular Formula: C13H10ClNO4S
• Molecular Weight: 311.74 g/mol

Description

Methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is known for its unique chemical structure and properties that make it an attractive candidate for further research and development.

Mechanism of Action

The mechanism of action of Methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it is believed to exert its biological activities through the modulation of various cellular pathways and signaling cascades. For instance, this compound has been found to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to exhibit various biochemical and physiological effects. For instance, this compound has been found to reduce the production of reactive oxygen species, which are known to cause oxidative stress and damage to cells. Moreover, it has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in these cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its high potency and specificity. This compound has been shown to exhibit potent biological activities at low concentrations, making it a valuable tool in various experimental settings. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain applications.

Future Directions

There are several future directions for research on Methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is the development of new derivatives and analogs of this compound with improved biological activities and reduced toxicity. Moreover, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to explore the potential use of this compound in combination with other drugs and therapies to enhance its efficacy and reduce its side effects.

Scientific Research Applications

Methyl [5-(2-chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in medicinal chemistry and pharmaceuticals. It has been found to exhibit various biological activities, including anti-inflammatory, antibacterial, antifungal, and anticancer properties. Moreover, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.